Cas no 170571-22-9 (1H-Pyrazole-3-carboxylic acid,5-(4-aminophenyl)-1-[4-(aminosulfonyl)phenyl]-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid,5-(4-aminophenyl)-1-[4-(aminosulfonyl)phenyl]-, methyl ester
• CAS No: 170571-22-9
• MF: C₁₇H₁₆N₄O₄S
• MW: 372.398342132568
• CID: 1352829
• Update Time: 2024-08-17

1H-Pyrazole-3-carboxylic acid,5-(4-aminophenyl)-1-[4-(aminosulfonyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid,5-(4-aminophenyl)-1-[4-(aminosulfonyl)phenyl]-, methyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-(4-aminophenyl)-1-[4-(aminosulfonyl)phenyl]-, methyl ester

• Inchi： 1S/C17H16N4O4S/c1-25-17(22)15-10-16(11-2-4-12(18)5-3-11)21(20-15)13-6-8-14(9-7-13)26(19,23)24/h2-10H,18H2,1H3,(H2,19,23,24)
• InChI Key： YSMBHJLAFKXVFR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(N)(=O)=O)C=C2)C(C2=CC=C(N)C=C2)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 372.08938

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 626.9±65.0 °C(Predicted)
• PSA: 130.3
• pka: 9.69±0.10(Predicted)